Cas no 1635407-38-3 (1-[3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-yl]ethanone)

• Product Name: 1-[3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-yl]ethanone
• CAS No: 1635407-38-3
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 4611826
• PubChem ID: 129011709
• Update Time: 2024-03-01

1-[3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-yl]ethanone

• Inchi： 1S/C15H13N3O/c1-10(19)11-3-4-15-12(5-11)6-13(7-16-15)14-8-17-18(2)9-14/h3-9H,1-2H3
• InChI Key： LNBBCKDRWLOSRD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2C(=C1)C=C(C1=CN(C)N=C1)C=N2)C

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines